Cas no 796061-24-0 (((2R,3R,4S,5S)-5-(6-Amino-2-chloro-9H-purin-9-yl)-4-fluoro-3-hydroxytetrahydrofuran-2-yl)methyl benzoate)

• Product Name: ((2R,3R,4S,5S)-5-(6-Amino-2-chloro-9H-purin-9-yl)-4-fluoro-3-hydroxytetrahydrofuran-2-yl)methyl benzoate
• CAS No: 796061-24-0
• MF: C₁₇H₁₅ClFN₅O₄
• MW: 407.783505678177
• CID: 4739628
• Update Time: 2023-08-16

((2R,3R,4S,5S)-5-(6-Amino-2-chloro-9H-purin-9-yl)-4-fluoro-3-hydroxytetrahydrofuran-2-yl)methyl benzoate Chemical and Physical Properties

Names and Identifiers

• ((2R,3R,4S,5S)-5-(6-Amino-2-chloro-9H-purin-9-yl)-4-fluoro-3-hydroxytetrahydrofuran-2-yl)methyl benzoate

• Inchi： 1S/C17H15ClFN5O4/c18-17-22-13(20)11-14(23-17)24(7-21-11)15-10(19)12(25)9(28-15)6-27-16(26)8-4-2-1-3-5-8/h1-5,7,9-10,12,15,25H,6H2,(H2,20,22,23)/t9-,10+,12-,15+/m1/s1
• InChI Key： CDLXAYYNFYDRDJ-HMDURAKOSA-N
• SMILES： ClC1N=C(C2=C(N=1)N(C=N2)[C@@H]1[C@H]([C@@H]([C@@H](COC(C2C=CC=CC=2)=O)O1)O)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 572
• XLogP3: 2.6
• Topological Polar Surface Area: 125